![molecular formula C16H23N5O2 B1240564 1-Tert-butyl-5-[2-oxo-2-(1-piperidinyl)ethyl]-4-pyrazolo[3,4-d]pyrimidinone](/img/structure/B1240564.png)
1-Tert-butyl-5-[2-oxo-2-(1-piperidinyl)ethyl]-4-pyrazolo[3,4-d]pyrimidinone
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Overview
Description
1-tert-butyl-5-[2-oxo-2-(1-piperidinyl)ethyl]-4-pyrazolo[3,4-d]pyrimidinone is a N-acylpiperidine.
Scientific Research Applications
Synthesis and Derivative Studies
Synthesis of Spiropiperidine Lactam Acetyl-CoA Carboxylase Inhibitors : Describes the synthesis of acetyl-CoA carboxylase inhibitors, which includes the use of a similar pyrazolospirolactam core to 1-Tert-butyl-5-[2-oxo-2-(1-piperidinyl)ethyl]-4-pyrazolo[3,4-d]pyrimidinone (Huard et al., 2012).
Diazotization and Formylation of Pyrazolo[5,1-c][1,2,4]triazin-4(6H)-ones : Examines the reactivity of amino groups in similar pyrazolo compounds, which could be relevant for chemical modifications of this compound (Mironovich & Shcherbinin, 2014).
Novel Oxadiazoles and Trifluoromethylpyridines Synthesis : Discusses the synthesis of compounds incorporating bioactive moieties like pyrazolo[3,4-d]pyrimidine, which is structurally related to this compound, indicating potential for biological activity (Maftei et al., 2016).
Chemical Reactions and Applications
Synthesis of Pyrazolopyrimidines Derivatives for Anticancer and Anti-inflammatory Agents : Details the synthesis of pyrazolopyrimidines derivatives, indicating potential applications in medicinal chemistry for compounds like this compound (Rahmouni et al., 2016).
Synthesis of Pyrazolopyrimidinyl Keto-esters and Enzymatic Activity : Investigates the synthesis and reaction of pyrazolopyrimidinyl derivatives, which could provide insights into the potential enzymatic activity of similar compounds (Abd & Awas, 2008).
Pyrazolopyrimidines Synthesis and Effect on Mast Cells
: Studies the synthesis of pyrazolopyrimidines and their effects on mast cells, suggesting a potential pharmacological application for compounds like this compound (Quintela et al., 2001).
Potential Pharmaceutical Applications
Development of Anticonvulsant Agent Epimidin : Discusses the HPLC method for related substances determination in Epimidin, a compound structurally similar to this compound, indicating potential pharmaceutical applications (Severina et al., 2021).
Synthesis and Antimicrobial Activity of Pyrazolo[3,4-d]pyrimidin Derivatives : Explores the antimicrobial activity of pyrazolo[3,4-d]pyrimidin derivatives, suggesting possible applications for this compound in developing new antimicrobial agents (Khobragade et al., 2010).
properties
Molecular Formula |
C16H23N5O2 |
---|---|
Molecular Weight |
317.39 g/mol |
IUPAC Name |
1-tert-butyl-5-(2-oxo-2-piperidin-1-ylethyl)pyrazolo[3,4-d]pyrimidin-4-one |
InChI |
InChI=1S/C16H23N5O2/c1-16(2,3)21-14-12(9-18-21)15(23)20(11-17-14)10-13(22)19-7-5-4-6-8-19/h9,11H,4-8,10H2,1-3H3 |
InChI Key |
CTVCVOSDXGRRAC-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)CC(=O)N3CCCCC3 |
solubility |
47.4 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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